5-Ethyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid

Specification

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 5-ethyl-1-propyltriazole-4-carboxylic acid
• Standard InChI: InChI=1S/C8H13N3O2/c1-3-5-11-6(4-2)7(8(12)13)9-10-11/h3-5H2,1-2H3,(H,12,13)
• Standard InChI Key: DWYFMFVSJPBFEF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(N=N1)C(=O)O)CC

Introduction

5-Ethyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic organic compound belonging to the triazole family. It features a five-membered ring containing three nitrogen atoms and two carbon atoms, with an ethyl and a propyl group attached to the nitrogen atom at position one, and a carboxylic acid functional group at position four. This compound is notable for its potential applications in medicinal chemistry, particularly in the development of antifungal agents and other biologically active compounds.

Synthesis Methods

The synthesis of 5-Ethyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid typically involves cyclization reactions. One common method is the Huisgen 1,3-dipolar cycloaddition reaction, which involves the reaction of an azide with an alkyne in the presence of a copper catalyst under mild conditions. Another approach involves alkylation reactions where ethyl and propyl groups can be introduced through reactions involving suitable alkyl halides with an intermediate triazole structure.

Biological Activity

This compound is being researched for its potential as an antimicrobial and antifungal agent. Compounds in the triazole class are known for their ability to inhibit fungal ergosterol synthesis, making them valuable in treating fungal infections. Additionally, 5-Ethyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid is being explored for anti-inflammatory and anticancer properties, although specific mechanisms of action are still under investigation.

Applications

5-Ethyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid has several applications across various fields:

• Pharmaceutical Chemistry: It is used in the development of antifungal agents and other biologically active compounds.

• Agricultural Science: It shows potential for use in agricultural applications due to its biological activities.

Comparison with Similar Compounds

Compound Name	Structural Features
1H-1,2,3-Triazole-4-carboxylic acid	Lacks ethyl and propyl substituents
5-Methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid	Similar structure but with a methyl group
5-Ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole-4-carboxylic acid	Contains a fluorophenyl group
5-Ethyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid	Contains both ethyl and propyl groups